![molecular formula C18H17N3O4 B2797179 2-{2-[4-(2-Furoyl)piperazin-1-yl]-2-oxoethoxy}benzonitrile CAS No. 902938-97-0](/img/structure/B2797179.png)
2-{2-[4-(2-Furoyl)piperazin-1-yl]-2-oxoethoxy}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-{2-[4-(2-Furoyl)piperazin-1-yl]-2-oxoethoxy}benzonitrile” is a complex organic compound. It is related to a class of compounds that includes furan derivatives . Furan derivatives have occupied a unique place in the field of medicinal chemistry . The high therapeutic properties of the furan related drugs have encouraged the medicinal chemists to synthesize a large number of novel chemotherapeutic agents .
Scientific Research Applications
- Antihypertensive Agents : Furan derivatives have been explored for their potential as antihypertensive drugs . While not specifically mentioned for this compound, its structural features suggest it could be investigated in this context.
- Cholinesterase Inhibitors : Piperazine derivatives have been studied as inhibitors of butyrylcholinesterase (BChE), an enzyme implicated in neurodegenerative diseases . Investigating the inhibitory potential of 1-(2-Furoyl)piperazine against BChE could be valuable.
- Quinazoline Derivatives : 1-(2-Furoyl)piperazine can serve as a building block for synthesizing quinazoline derivatives. For instance:
Medicinal Chemistry and Drug Development
Neuroscience and Neuropharmacology
Organic Synthesis and Medicinal Chemistry
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1-(4-(substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones, have been found to target poly (adp-ribose) polymerase (parp) in human breast cancer cells .
Mode of Action
Similar compounds have been shown to inhibit the catalytical activity of parp1, enhance cleavage of parp1, enhance phosphorylation of h2ax, and increase caspase 3/7 activity . This suggests that the compound may interact with its targets to induce cell death in cancer cells.
Biochemical Pathways
The inhibition of parp1 and the enhancement of h2ax phosphorylation suggest that the compound may affect dna repair pathways .
Pharmacokinetics
The physicochemical properties of the compound, such as size, charge, and lipophilicity, can influence its pharmacokinetic profile .
Result of Action
Similar compounds have been shown to cause loss of cell viability in human breast cancer cells .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of the compound .
properties
IUPAC Name |
2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4/c19-12-14-4-1-2-5-15(14)25-13-17(22)20-7-9-21(10-8-20)18(23)16-6-3-11-24-16/h1-6,11H,7-10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXFVYNEQORFJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)COC2=CC=CC=C2C#N)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-[4-(2-Furoyl)piperazin-1-yl]-2-oxoethoxy}benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.